Cas no 926505-14-8 (2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide
• CAS No: 926505-14-8
• MF: C₁₇H₁₉FN₆OS
• MW: 374.435764551163
• CID: 6163379
• PubChem ID: 16542732
• Update Time: 2025-06-13

2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1904120
• AKOS001445058
• MLS001140009
• 926505-14-8
• 2-[[4-amino-5-(2-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1-cyanocyclohexyl)acetamide
• 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide
• Z24575113
• HMS3036I12
• EN300-26688664
• SMR000715874

• Inchi： 1S/C17H19FN6OS/c18-13-7-3-2-6-12(13)15-22-23-16(24(15)20)26-10-14(25)21-17(11-19)8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-10,20H2,(H,21,25)
• InChI Key： MWAFPIMNFIKCQZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2F)N1N)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 374.13250859g/mol
• Monoisotopic Mass: 374.13250859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 135Ų

Additional information on 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide

Comprehensive Analysis of 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide (CAS No. 926505-14-8)

The compound 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide (CAS No. 926505-14-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core and a cyanocyclohexyl moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic frequently searched in academic and industrial circles.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 2-fluorophenyl group in this compound enhances its binding affinity to specific biological targets, making it a subject of interest for drug discovery projects. Additionally, the presence of a sulfanyl linkage contributes to its stability and bioavailability, key factors in modern pharmacokinetic studies.

The 1-cyanocyclohexyl fragment is another critical component, often explored in the context of central nervous system (CNS) drug development. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in both scientific literature and public health discussions. Users frequently search for terms like "neuroprotective agents" and "CNS-targeted molecules," highlighting the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves advanced techniques such as microwave-assisted reactions and catalytic hydrogenation. These methods are widely discussed in forums and publications, reflecting the growing interest in green chemistry and sustainable synthesis. The compound's CAS No. 926505-14-8 serves as a unique identifier, ensuring accurate retrieval in databases like SciFinder and Reaxys.

Ongoing studies are investigating the compound's potential as a selective enzyme modulator, particularly in pathways related to inflammation and cell proliferation. This ties into broader discussions about personalized medicine and biomarker discovery, topics that dominate search queries in life sciences. Its acetamide backbone further enhances its versatility, enabling derivatization for optimized structure-activity relationships (SAR).

In summary, 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyanocyclohexyl)acetamide represents a convergence of cutting-edge chemical design and therapeutic potential. Its exploration aligns with global research priorities, including drug repurposing and computational drug design, making it a compelling subject for both academia and industry.